(3Z)-3-[(2,4-dimethylanilino)methylidene]-6-methylpyran-2,4-dione

• IUPAC Name: (3Z)-3-[(2,4-dimethylanilino)methylidene]-6-methylpyran-2,4-dione
• InChI: InChI=1S/C15H15NO3/c1-9-4-5-13(10(2)6-9)16-8-12-14(17)7-11(3)19-15(12)18/h4-8,16H,1-3H3/b12-8-
• InChI Key: LFWREHCXXVVWJE-WQLSENKSSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC=C2C(=O)C=C(OC2=O)C)C
• Isomeric SMILES: CC1=CC(=C(C=C1)N/C=C\2/C(=O)C=C(OC2=O)C)C
• Molecular Formula: C15H15NO3
• Molecular Weight: 257.28 g/mol

Description

The compound identified as “(3Z)-3-[(2,4-dimethylanilino)methylidene]-6-methylpyran-2,4-dione” is a chemical entity listed in the PubChem database. This compound is utilized in various scientific research applications due to its unique chemical properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of (3Z)-3-[(2,4-dimethylanilino)methylidene]-6-methylpyran-2,4-dione involves specific synthetic routes and reaction conditions. These methods typically include:

Reagent Selection: The choice of reagents is crucial for the synthesis of this compound. Common reagents include acids, bases, and solvents that facilitate the reaction.

Reaction Conditions: The reaction conditions such as temperature, pressure, and time are optimized to ensure the highest yield and purity of the compound. For instance, reactions may be carried out under reflux conditions or in an inert atmosphere to prevent unwanted side reactions.

Purification: After the synthesis, the compound is purified using techniques such as recrystallization, chromatography, or distillation to remove any impurities.

Industrial Production Methods

In an industrial setting, the production of this compound is scaled up using large reactors and automated systems. The process involves:

Bulk Reagents: Industrial production uses bulk quantities of reagents to produce large amounts of the compound.

Continuous Flow Reactors: These reactors allow for continuous production, improving efficiency and consistency.

Quality Control: Rigorous quality control measures are implemented to ensure the compound meets the required specifications.

Chemical Reactions Analysis

Types of Reactions

(3Z)-3-[(2,4-dimethylanilino)methylidene]-6-methylpyran-2,4-dione undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions involve the use of reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Substitution reactions can occur where functional groups in the compound are replaced by other groups using appropriate reagents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate, hydrogen peroxide, and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride, lithium aluminum hydride, and hydrogen gas are used.

Substitution: Reagents like halogens, acids, and bases are employed in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction could produce alcohols or amines.

Scientific Research Applications

(3Z)-3-[(2,4-dimethylanilino)methylidene]-6-methylpyran-2,4-dione has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: The compound is studied for its biological activity and potential therapeutic effects.

Medicine: Research is conducted to explore its potential as a drug candidate for treating various diseases.

Industry: this compound is used in the production of materials, chemicals, and other industrial products.

Mechanism of Action

The mechanism of action of (3Z)-3-[(2,4-dimethylanilino)methylidene]-6-methylpyran-2,4-dione involves its interaction with specific molecular targets and pathways. The compound exerts its effects by:

Binding to Receptors: It binds to specific receptors on the cell surface, triggering a cascade of intracellular events.

Enzyme Inhibition: this compound may inhibit certain enzymes, affecting metabolic pathways and cellular functions.

Signal Transduction: The compound can modulate signal transduction pathways, influencing cell behavior and responses.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to (3Z)-3-[(2,4-dimethylanilino)methylidene]-6-methylpyran-2,4-dione include:

CID 2244 (Aspirin): Known for its anti-inflammatory and analgesic properties.

CID 5161 (Salicylsalicylic Acid): Used in the treatment of various skin conditions.

CID 3715 (Indomethacin): A non-steroidal anti-inflammatory drug.

Uniqueness

This compound is unique due to its specific chemical structure and reactivity, which differentiate it from other similar compounds. Its distinct properties make it valuable for various research and industrial applications.